Cas no 46814-61-3 (1,1,7,7-tetramethyl-4-phenyldiethylenetriamine)

• Product Name: 1,1,7,7-tetramethyl-4-phenyldiethylenetriamine
• CAS No: 46814-61-3
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• CID: 930559
• PubChem ID: 170771
• Update Time: 2025-04-19

1,1,7,7-tetramethyl-4-phenyldiethylenetriamine Chemical and Physical Properties

Names and Identifiers

• 1,1,7,7-tetramethyl-4-phenyldiethylenetriamine
• N'-[2-(dimethylamino)ethyl]-N,N-dimethyl-N'-phenylethane-1,2-diamine
• N1-(2-(Dimethylamino)ethyl)-N2,N2-dimethyl-N1-phenylethane-1,2-diamine
• 46814-61-3
• N,N-Bis(dimethylaminoethyl)aniline
• 1,2-Ethanediamine, N1-(2-(dimethylamino)ethyl)-N2,N2-dimethyl-N1-phenyl-
• 1,2-Ethanediamine, N-[2-(dimethylamino)ethyl]-N',N'-dimethyl-N-phenyl-
• 1,2-Ethanediamine, N-(2-(dimethylamino)ethyl)-N',N'-dimethyl-N-phenyl-
• EINECS 256-280-1
• SCHEMBL11501576
• XYBJECRQHXFCDU-UHFFFAOYSA-N
• NS00031637
• DTXSID1068483
• N-(2-(Dimethylamino)ethyl)-N',N'-dimethyl-N-phenylethylenediamine
• 1,1,7,7-TETRAMETHYL-4-PHENYL DIETHYLENE TRIAMINE
• AI3-62125

• Inchi： 1S/C14H25N3/c1-15(2)10-12-17(13-11-16(3)4)14-8-6-5-7-9-14/h5-9H,10-13H2,1-4H3
• InChI Key： XYBJECRQHXFCDU-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CCN(C)C)CCN(C)C

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.7Ų